Cas no 1894286-77-1 (3-(3-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(3-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-ol
• CAS No: 1894286-77-1
• MF: C₁₀H₁₁BrF₂O₂
• MW: 281.093949556351
• CID: 5888286
• PubChem ID: 116841010
• Update Time: 2025-07-19

3-(3-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-ol
• 1894286-77-1
• EN300-1949189

• Inchi： 1S/C10H11BrF2O2/c1-15-9-3-2-7(6-8(9)11)10(12,13)4-5-14/h2-3,6,14H,4-5H2,1H3
• InChI Key： AAAUNYMTPKZLRF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CCO)(F)F)OC

Computed Properties

• Exact Mass: 279.99105g/mol
• Monoisotopic Mass: 279.99105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(3-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-ol

Comprehensive Overview of 3-(3-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-ol (CAS No. 1894286-77-1): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-(3-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-ol (CAS No. 1894286-77-1) has emerged as a compound of significant interest. This fluorinated aromatic alcohol, characterized by its unique bromine and methoxy substituents, offers versatile applications in drug discovery, agrochemical development, and material science. Researchers and industry professionals are increasingly exploring its potential due to its structural features, which enable precise modifications for targeted functionalities.

The molecular structure of 3-(3-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-ol combines a difluoropropanol backbone with a substituted phenyl ring, enhancing its reactivity and stability under various conditions. This combination is particularly valuable in the synthesis of bioactive molecules, where fluorination is known to improve metabolic stability and membrane permeability. Recent studies highlight its role as an intermediate in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing growing demand in oncology and CNS drug research.

From an industrial perspective, the compound's CAS No. 1894286-77-1 serves as a critical identifier for regulatory compliance and supply chain tracking. Manufacturers emphasize its high purity (>98%) and scalability, catering to both small-scale academic research and large-scale production. Environmental sustainability is another focal point, with green chemistry initiatives driving innovations in its synthesis to reduce hazardous byproducts—a topic frequently searched in conjunction with "fluorinated compounds" and "green synthesis."

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control of 3-(3-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-ol. These methods ensure batch-to-batch consistency, a priority for pharmaceutical developers who require stringent compliance with ICH guidelines. Discussions on platforms like ResearchGate often center around optimal purification protocols, reflecting the compound's niche yet expanding role in synthetic chemistry.

Emerging trends also link this compound to advancements in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas garnering attention in 2024 due to their potential to address previously "undruggable" targets. Its bromo moiety facilitates cross-coupling reactions, enabling diverse derivatization—a feature highlighted in recent patent filings. As AI-driven drug design accelerates, searches for "fluorine in medicinal chemistry" and "aromatic building blocks" underscore the relevance of such compounds.

In conclusion, 3-(3-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-ol exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with rigorous quality standards, position it as a key player in next-generation therapeutics and specialty chemicals. Ongoing research into its pharmacokinetic properties and novel synthetic routes promises to further elevate its industrial significance.